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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diglyme-d14

CAS No.: 38086-00-9

Cat. No.: S881399

Chemical Profile & Hazards

The table below summarizes the key properties and hazards of diglyme.

Property Value

CAS Number 111-96-6 [1]

Molecular Formula CeH140s3 [1]

Boiling Point 159.8 - 162 °C [1] [2]
Melting Point -64 °C to -68 °C [1] [2]

Flash Point 51 - 57 °C (closed cup) [2] [3]
Density 0.937 g/mL at 25 °C [3]
Vapor Pressure 0.33 kPa at 20°C [2]

Water Solubility Miscible [1]
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Hazard Classification

Flammability Combustible Liquid [1] [2]
Health Effects Reproductive Toxin [1] [3]; May cause organ damage through skin absorption [2]
Peroxidation Can form explosive peroxides upon air exposure [2] [4]

Decomposition Can decompose violently at high temps/pressures or in contact with active metals [3]

Frequently Asked Questions (FAQS)

¢ Q1: What is the most critical safety hazard when using diglyme that has been stored for a long
time? The most critical hazard is the formation of explosive peroxides. Diglyme can form unstable
peroxides when exposed to air and light, which may concentrate during distillation and explode
spontaneously [2] [4]. Always test for peroxides before distillation or evaporation, especially with old

solvent lots.

¢ Q2: Can diglyme be absorbed through the skin? Yes. Diglyme can be absorbed through the skin in
harmful quantities, and it is a recognized reproductive toxin [2] [3]. You must wear appropriate

protective gloves and clothing to prevent skin contact [2].

¢ Q3: What is the recommended procedure for disposing of waste diglyme? Collect waste solvent in
sealable containers. Small spills should be absorbed with sand or an inert absorbent. All waste material

must be disposed of according to local regulations as hazardous waste [2].

Troubleshooting Guide

Problem Possible Cause Solution

Unexpected Decomposition of diglyme, Review reaction components for

pressure build-up potentially catalyzed by incompatibility. Ensure temperature controls
or gas evolution active metals (e.g., Li, Na, K)  are precise. In case of pressure build-up,
during reaction. vacate and secure the area immediately.
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Problem Possible Cause Solution

or strong bases, especially at
high temperatures [3].

Low reaction yield Solvent or reaction systemis  Implement strict air-free techniques (Schlenk

or inconsistent contaminated by air or line, glovebox). Re-distill diglyme over a drying

results in air- moisture. Peroxide formation  agent (like sodium/benzophenone) under inert

sensitive catalysis. in solvent may also be atmosphere immediately before use, ensuring
interfering with catalysts [5]. peroxide test is negative.

Solvent fails purity Degradation due to air/light Do not use. Test for peroxides. If positive,

test or shows exposure or peroxide follow safe peroxide removal procedures or

discoloration. formation [4]. dispose of properly. Always store diglyme

under an inert atmosphere (argon/nitrogen), in
the dark, and over molecular sieves.

Experimental Protocol: Safe Handling of Air-Sensitive
Diglyme

This protocol outlines the procedure for safely handling diglyme under an inert atmosphere for use in air-

sensitive reactions, such as organometallic catalysis [5].
Workflow Overview

The following diagram illustrates the key stages of the protocol:
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Materials and Equipment

e Fresh or recently tested diglyme

¢ Inert gas source (Nitrogen or Argon)

e Schlenk line or glovebox

e Sodium metal and benzophenone, or similar drying agent
o distillation apparatus

Step-by-Step Procedure

¢ Initial Inspection & Peroxide Test: Before beginning any purification, check the diglyme for the
presence of peroxides using a commercial test strip or an appropriate qualitative method [2]. Do not
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proceed with purification if the test is positive without consulting your institution's safety office for
peroxide deactivation procedures.

e Set Up Drying/Distillation Apparatus: Assemble the distillation apparatus under an inert
atmosphere. Add the diglyme solvent along with a suitable drying agent (e.g., sodium/benzophenone)
to the distillation pot to remove any residual water [5].

e Purge and Distill: Purge the system thoroughly with an inert gas (N2 or Ar). Gently heat to reflux and
collect the fraction at the appropriate boiling point (around 162°C). The solvent is now dry and
oxygen-free.

¢ Storage: Transfer the freshly distilled diglyme to a clean, dry storage vessel (e.g., a Schlenk bomb or
a bottle with a septum cap). Store the solvent over activated molecular sieves (3A or 4A) under a
positive pressure of inert gas [5].

e Usage: When withdrawing solvent for a reaction, use standard air-free techniques, such as syringe
transfer through a septum under an inert gas flow.

Safety Notes

e Personal Protective Equipment (PPE): Always wear appropriate gloves, a lab coat, and safety
goggles. Use a faceshield during distillation [1].

¢ Ventilation: Perform all operations in a well-ventilated fume hood [2].

¢ Decomposition Risk: Be aware that diglyme is known to decompose, producing large amounts of
gas and heat, particularly at high temperatures and in the presence of active metals. This has been a
contributing factor in serious laboratory incidents [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [handling air sensitive diglyme-d14]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b881399#handling-air-sensitive-diglyme-

d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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